3-[4-(4-Nitrophenyl)piperazin-1-yl]-3-oxopropanenitrile

• IUPAC Name: 3-[4-(4-nitrophenyl)piperazin-1-yl]-3-oxopropanenitrile
• InChI: InChI=1S/C13H14N4O3/c14-6-5-13(18)16-9-7-15(8-10-16)11-1-3-12(4-2-11)17(19)20/h1-4H,5,7-10H2
• InChI Key: KUMCXTMKBWPBOF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)[N+](=O)[O-])C(=O)CC#N
• Molecular Formula: C13H14N4O3
• DSSTOX Substance ID: DTXSID80397223
• Molecular Weight: 274.28 g/mol
• CAS RN: 122648-74-2

Description

“3-[4-(4-Nitrophenyl)piperazin-1-yl]-3-oxopropanenitrile” is a chemical compound with the molecular formula C13H14N4O3. It is used in proteomics research. It is also a key intermediate in the synthesis of triazole medicines, such as itraconazole, which are used in curing deep department fungal infections.

Physical And Chemical Properties Analysis

The compound “3-[4-(4-Nitrophenyl)piperazin-1-yl]-3-oxopropanenitrile” has a molecular weight of 274.275. The compound is intended for research use only. The compound should be stored at room temperature.

Scientific Research Applications

Antitubercular and Antiparasitic Applications

A study highlighted the repositioning of antitubercular 6-Nitro-2,3-dihydroimidazo[2,1-b][1,3]oxazoles for neglected tropical diseases, indicating their potential as first-in-class drug candidates for visceral leishmaniasis (VL). Modifications to the aryloxy side chain and the piperazine linkage showed improved solubility and efficacy in combating VL, showcasing the compound's versatile structural features conducive to antiparasitic applications (Thompson et al., 2016).

Carbon Capture and Environmental Impact

Research on piperazine, an efficient amine for CO2 capture systems, revealed its potential formation of carcinogenic N-nitrosopiperazine from nitrogen oxides in flue gas. The study of its kinetics with nitrite in CO2 capture processes is crucial for developing strategies to mitigate environmental and health risks associated with carbon capture technologies (Goldman et al., 2013).

Synthesis and Biological Activities

Efforts in synthesizing new chemical entities have led to the development of compounds with notable biological activities. For instance, novel bis(pyrazole-benzofuran) hybrids possessing a piperazine linker have shown potent antibacterial efficacies and biofilm inhibition activities against several bacterial strains, highlighting their potential in addressing antibiotic resistance and infection control (Mekky & Sanad, 2020).

Coordination and Supramolecular Chemistry

A new multidentate bifunctional organic ligand, di-N,N′-(2-cyano-2-oximinoacetyl)piperazine, synthesized for coordination and supramolecular chemistry applications, exemplifies the compound's utility in forming complex structures with potential for advanced material science applications (Cheadle et al., 2013).